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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Glutaric anhydride is a versatile chemical intermediate utilized in the synthesis of various

polymers, resins, and pharmaceuticals. As a cyclic dicarboxylic anhydride, its reactivity makes

it a valuable reagent in organic synthesis.[1] However, this reactivity also necessitates a

thorough understanding of its potential hazards and the implementation of stringent safety

protocols in a laboratory setting. This guide provides an in-depth overview of the safe handling,

storage, and disposal of glutaric anhydride, tailored for professionals in research and drug

development.

Hazard Identification and Quantitative Safety Data
Glutaric anhydride is classified as a hazardous substance, posing risks of irritation to the

eyes, skin, and respiratory system.[2][3] It is harmful if swallowed or in contact with skin.[3][4]

The substance is moisture-sensitive and will react with water to form glutaric acid.[2][5]

The following table summarizes key quantitative safety data for glutaric anhydride, compiled

from various safety data sheets.
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Property Value Citations

Physical State
White to light yellow crystalline

powder or flakes
[2][6]

Molecular Formula C₅H₆O₃ [2][7]

Molecular Weight 114.10 g/mol [2]

Melting Point 47-57 °C (117-135 °F) [2]

Boiling Point 290 °C (554 °F) at 760 mmHg [2]

Flash Point 173 °C (343.4 °F) [2][8]

Autoignition Temperature 320 °C (608 °F) [2][8]

Density 1.411 g/cm³ [2][9]

Vapor Pressure 0.00598 mm Hg @ 25 °C [2]

Oral LD50 (Rat)
540 mg/kg to 1.41 g/kg

(males), 0.54 g/kg (females)
[2][4][10]

Dermal LD50 (Rabbit)
1780 mg/kg to 6.25 g/kg

(males), 5.66 g/kg (females)
[2][4][10]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure to glutaric anhydride, a combination of engineering controls and

personal protective equipment should be employed.

Engineering Controls
Ventilation: Work with glutaric anhydride should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize the inhalation of dust or vapors.[2][11]

Local exhaust ventilation is recommended to control airborne concentrations.[4]

Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash stations and safety showers.[2][8]
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Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling glutaric anhydride.

Personal Protective Equipment (PPE) for Glutaric Anhydride

Body Protection

Wear appropriate protective clothing to prevent skin exposure. [2]
Lab coat is a minimum requirement. [17]

Hand Protection

Wear appropriate chemical-resistant gloves. [2]
Consult manufacturer's data for breakthrough times. [1]

Eye/Face Protection

Wear appropriate protective eyeglasses or chemical safety goggles. [2]
Use face protection if splashing is a risk. [1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if dust is generated. [2]

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for Handling Glutaric Anhydride.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to prevent accidents and

exposure.

Handling
Wash hands thoroughly after handling.[2]

Avoid contact with eyes, skin, and clothing.[2]

Minimize dust generation and accumulation.[2]

Do not eat, drink, or smoke when using this product.[5][11]

Use in a well-ventilated area.[11]

Storage
Store in a cool, dry, well-ventilated place.[2][12]
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Keep containers tightly closed when not in use.[5][11]

Store away from incompatible materials such as strong oxidizing agents, acids, bases,

alcohols, and amines.[2][5][12]

The material is moisture-sensitive; consider storing under nitrogen.[5][12]

Spill and Emergency Procedures
In the event of a spill or exposure, prompt and appropriate action is crucial.

Spill Response Workflow
The following workflow diagram outlines the steps to be taken in the event of a glutaric
anhydride spill.
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Spill Occurs

Assess Spill Severity

Minor Spill

  Small, manageable spill

Major Spill

  Large, unmanageable spill
  or unknown hazard

Wear Appropriate PPE Evacuate Area
Alert Others

Contact Emergency Services / EHS

End

Contain Spill
Prevent Spread

Clean Up Spill:
- Use dry cleanup procedures

- Avoid generating dust
- Vacuum or sweep material

Place in a suitable, sealed
container for disposal

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for Responding to a Glutaric Anhydride Spill.
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Experimental Protocol for a Minor Spill Cleanup:

Notification: Immediately alert others in the laboratory.[13]

Personal Protection: Don appropriate PPE, including chemical-resistant gloves, safety

goggles, a lab coat, and a respirator if dust is present.[2][14]

Containment: Prevent the spread of the solid material.[14]

Cleanup:

Use dry cleanup procedures; do not use water.[11]

Carefully sweep or vacuum the spilled material.[2][11] Avoid generating dust.[2][11] If

using a vacuum, ensure it is explosion-proof.[11]

Do not use compressed air for cleaning.[11]

Disposal: Place the collected material into a clean, dry, sealable, and properly labeled

container for hazardous waste disposal.[2][11]

Decontamination: Decontaminate the spill area with a suitable cleaning agent.[14]

Restock: Replenish any used spill cleanup supplies.[13]

First Aid Measures
The following decision tree illustrates the appropriate first aid response for different types of

exposure to glutaric anhydride.
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Route of Exposure

First Aid Action

Exposure to
Glutaric Anhydride

Eye Contact

Skin Contact

Inhalation

Ingestion

Immediately flush eyes with plenty of water for at least 15 minutes. [2, 3]
Remove contact lenses if present and easy to do. [1]

Seek immediate medical attention. [1, 2]

Flush skin with plenty of water. [2]
Remove contaminated clothing and shoes. [2]

Seek medical attention if irritation develops and persists. [2]

Remove person to fresh air. [1, 2]
If not breathing, give artificial respiration. [2, 3]

Seek medical attention. [3]

Do NOT induce vomiting. [2]
Give a glass of water. [1]

Seek medical attention. [2, 3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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